Cas no 1443980-23-1 (tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate
• CAS No: 1443980-23-1
• MF: C₁₄H₂₃N₅O₃
• MW: 309.364122629166
• CID: 5100875
• PubChem ID: 71758585
• Update Time: 2026-03-03

tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-[[4-[(methylamino)carbonyl]-1H-1,2,3-triazol-1-yl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate

• Inchi： 1S/C14H23N5O3/c1-14(2,3)22-13(21)19-7-5-6-10(19)8-18-9-11(16-17-18)12(20)15-4/h9-10H,5-8H2,1-4H3,(H,15,20)
• InChI Key： QJKBPIRXYQXZFJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1CN1C=C(C(NC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate

tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate

The compound with CAS No. 1443980-23-1, known as tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a pyrrolidine ring and a triazole moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

In terms of applications, this compound has shown promising results in the development of bioactive molecules. For instance, it has been used as a precursor in the synthesis of peptide mimetics and other bio-inspired compounds. Its ability to form stable conjugates with other functional groups makes it an ideal candidate for drug delivery systems and targeted therapy.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use in the development of novel polymers and supramolecular assemblies. The triazole moiety in its structure has been found to facilitate metal coordination and hydrogen bonding, which are critical for constructing advanced materials with tailored properties.

The structural versatility of this compound also extends to its reactivity in various chemical transformations. For example, it has been employed in click chemistry reactions to form robust covalent bonds with other molecules. This capability has opened new avenues for the design of complex molecular architectures with applications in nanotechnology and sensor development.

In conclusion, tert-butyl 2-{[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]methyl}pyrrolidine-1-carboxylate is a multifaceted compound that continues to drive innovation across multiple disciplines. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.